Cas no 1219805-29-4 (Ketoprofen-d)

Ketoprofen-d Properties

Names and Identifiers

• (±)-Ketoprofen-d4?(propionic-d4?acid)
• 2-(3-benzoylphenyl)-2,3,3,3-tetradeuteriopropanoic acid
• 2-(3-Benzoylphenyl)(2H4)propanoic acid
• Ketoprofen-d4
• Ketoprofen-d
• F91074
• HY-B0227S1
• 1219805-29-4
• CS-0226483
• AKOS025310090
• (+/-)-Ketoprofen-d4 (Propionic-d4 Acid)
• 2-(3-Benzoylphenyl)(~2~H_4_)propanoic acid
• (+/-)-Ketoprofen D4 (propionic D4 acid); 2-(3-Benzoylphenyl)-2,3,3,3-tetradeuterio-propanoic acid
• MS-23644
• (+/-)-Ketoprofen-d4
• DTXSID50678713
• ketoprofen-d4
• 2-(3-benzoylphenyl)(?H?)propanoic acid
• +Expand

• InChIKey： DKYWVDODHFEZIM-RRRGEQHMSA-N
• Inchi： InChI=1S/C16H14O3/c1-11(16(18)19)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12/h2-11H,1H3,(H,18,19)/i1D3,11D
• SMILES： CC(C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 258.119401288g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 258.119401288g/mol
• Heavy Atom Count: 19
• Complexity: 331
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų